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Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Get Quote

Chemical Profile and Key Applications

The table below summarizes the core identity and primary uses of this compound:

Property Description

CAS Number 19337-97-4 [1] [2] [3]

Molecular
Formula

C₈H₇NO₂ [2] [3]

Molecular
Weight

149.15 g/mol [2] [3]

Chemical
Structure

(E)-3-pyridin-3-ylprop-2-enoic acid (a carboxylic acid with a trans-configured vinyl
group attached to a pyridine ring at the 3-position) [2]

Physical Form Solid, white to off-white powder [3] [4]

Melting Point 232-235 °C (decomposes) [1] [3]

| Primary Applications | • Building block for heterometallic coordination polymers with luminescence

properties [1] [5] • Key cap structure in the anticancer drug Chidamide [6] • Synthetic intermediate for
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gelatinase B inhibitors and antibacterial agents [2] • Shows antiviral activity against tobacco mosaic

virus (TMV) [4] |

Synthetic Methodologies

The compound can be synthesized through several routes, each with distinct advantages and limitations:

Method Key Features Reported Yield

| Knoevenagel Condensation [6] | • Traditional method using 3-pyridinecarboxaldehyde and malonic acid. •

Relies on hazardous pyridine solvent. • Practical limitations in decarboxylation step. | Information absent | |

Horner-Wadsworth-Emmons (HWE) [6] | • Uses 3-pyridinecarboxaldehyde and diethoxyphosphoryl

acetic acid ethyl ester. • Requires strong base (NaH), raising safety concerns. • Involves chromatographic

purification, reducing efficiency. | Information absent | | One-Pot, Continuous Flow (Novel) [6] | •

Streamlined process: aldol condensation, hydrolysis, dehydration without intermediate purification. • Avoids

hazardous solvents and chromatography. • Improved process robustness and sustainability. | 84% overall

yield |

Detailed One-Pot Experimental Protocol

The novel, chromatography-free synthesis involves a one-pot, three-step sequence [6]:

Aldol Condensation: A 0.5 mol/L solution of tert-butyl acetate (TBA) in tetrahydrofuran (THF) is
added dropwise to a solution of lithium diisopropylamide (LDA) in THF at -78°C. An equimolar THF

solution of 3-pyridinecarboxaldehyde is then added dropwise, forming the β-hydroxy ester
intermediate.

Hydrolysis: The reaction mixture is quenched with a 1M hydrochloric acid (HCl) solution. The β-
hydroxy ester is extracted into an organic solvent (e.g., ethyl acetate), and then hydrolyzed to the

corresponding β-hydroxy acid using potassium hydroxide (KOH).
Dehydration and Isolation: The β-hydroxy acid is dehydrated by heating the aqueous phase to

95°C, affording the final product. The pure trans-3-(3-Pyridyl)acrylic acid precipitates directly from
the reaction mixture upon cooling and is isolated by filtration without need for recrystallization.

This workflow can be visualized as follows:
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Start Reaction

Aldol Condensation
LDA, THF, -78°C

Acidic Quench
1M HCl

Liquid-Liquid Extraction

Hydrolysis
KOH

Dehydration
Heat to 95°C

Isolate Product
Precipitation & Filtration

Final Product

Click to download full resolution via product page
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Safety and Handling

For safe laboratory handling, note the following safety information:

Aspect Specification

Hazard Statements
[2]

H315-H319-H335 (Causes skin irritation, serious eye irritation, and may cause
respiratory irritation)

| Precautionary Measures [1] [2] | • Use PPE: N95 dust mask, eyeshields, and gloves. • Avoid formation of

dust and aerosols. • Use adequate ventilation. | | Incompatibilities [2] | Incompatible with strong oxidizing

agents, acids, and bases. | | Storage [2] [3] | Store at ambient temperatures, in an inert atmosphere. |

Biological Activity and Pharmaceutical Relevance

The compound's biological activity stems from its role as a key structural motif in drug discovery:

Anticancer Drug Cap Motif: It serves as the essential "cap region" in Chidamide, a histone

deacetylase (HDAC) inhibitor approved in China for treating relapsed or refractory peripheral T-cell
lymphoma [6].

Enzyme Inhibitor Synthesis: It is used to prepare aminomethyl benzimidazoles, which act as
inhibitors of gelatinase B, and aminopyridines that function as antibacterial enoyl acyl carrier protein

reductase inhibitors [2].
Direct Antiviral Activity: The compound itself shows antiviral activity against the tobacco mosaic

virus (TMV) [4].

Commercial Availability

The compound is readily available from major chemical suppliers in various quantities, though availability

should be confirmed directly with the vendor [7].
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Supplier Purity Package Sizes

Sigma-Aldrich [1] [3] 99% 5 g, 25 g, 250 g

Thermo Fisher [2] 99% 5 g

Pricing Note: List prices can vary; 5g is listed at $47.88 and 25g at $239 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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